N-[(2S)-1-[[(2S)-1-(2-Aminoethylamino)-1-oxopropan-2-yl]amino]-3,3-dimethyl-1-oxobutan-2-yl]-N'-hydroxy-2-(2-methylpropyl)butanediamide

• CAS No.: 187034-31-7
• Product Name: N-[(2S)-1-[[(2S)-1-(2-Aminoethylamino)-1-oxopropan-2-yl]amino]-3,3-dimethyl-1-oxobutan-2-yl]-N'-hydroxy-2-(2-methylpropyl)butanediamide
• Molecular Formula: C19H37N5O5
• Molecular Weight: 415.5 g/mol
• IUPAC Name: N-[(2S)-1-[[(2S)-1-(2-aminoethylamino)-1-oxopropan-2-yl]amino]-3,3-dimethyl-1-oxobutan-2-yl]-N'-hydroxy-2-(2-methylpropyl)butanediamide
• Standard InChI: InChI=1S/C19H37N5O5/c1-11(2)9-13(10-14(25)24-29)17(27)23-15(19(4,5)6)18(28)22-12(3)16(26)21-8-7-20/h11-13,15,29H,7-10,20H2,1-6H3,(H,21,26)(H,22,28)(H,23,27)(H,24,25)/t12-,13?,15+/m0/s1
• Standard InChIKey: LMIQCBIEAHJAMZ-RMTCENKZSA-N
• Isomeric SMILES: C[C@@H](C(=O)NCCN)NC(=O)[C@H](C(C)(C)C)NC(=O)C(CC(C)C)CC(=O)NO
• SMILES: CC(C)CC(CC(=O)NO)C(=O)NC(C(=O)NC(C)C(=O)NCCN)C(C)(C)C
• Canonical SMILES: CC(C)CC(CC(=O)NO)C(=O)NC(C(=O)NC(C)C(=O)NCCN)C(C)(C)C
• Appearance: Solid powder
• Description: TAPI-2 is an inhibitor of matrix metalloproteinases (MMPs) and tumor necrosis factor-α converting enzyme (TACE), inhibiting the activation-induced shedding of L-selectin from neutrophils, eosinophils, and lymphocytes, as well as phenylarsine oxide (PAO)-induced shedding in neutrophils, also acting as a weak inhibitor of angiotensin converting enzyme.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TAPI-2, TAPI 2, TAPI2
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• PubChem Compound: 10093303
• Last Modified: Nov 11 2021